Cas no 2172115-66-9 (3-amino-3-(pyrazin-2-yl)butanamide)

• Product Name: 3-amino-3-(pyrazin-2-yl)butanamide
• CAS No: 2172115-66-9
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6276477
• PubChem ID: 165506714
• Update Time: 2025-05-22

3-amino-3-(pyrazin-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(pyrazin-2-yl)butanamide
• EN300-1287103
• 2172115-66-9

• Inchi： 1S/C8H12N4O/c1-8(10,4-7(9)13)6-5-11-2-3-12-6/h2-3,5H,4,10H2,1H3,(H2,9,13)
• InChI Key： BTTBPLBSWHZTKR-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=NC=CN=1)(C)N)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 94.9Ų

Additional information on 3-amino-3-(pyrazin-2-yl)butanamide

Comprehensive Overview of 3-amino-3-(pyrazin-2-yl)butanamide (CAS No. 2172115-66-9): Structure, Applications, and Research Insights

3-amino-3-(pyrazin-2-yl)butanamide (CAS No. 2172115-66-9) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a pyrazine ring with an amide and amino functional group, making it a versatile intermediate for drug discovery. Its molecular formula C₈H₁₀N₄O and molecular weight of 178.19 g/mol highlight its potential for modulating biological targets. Researchers are increasingly exploring its role in kinase inhibition and central nervous system (CNS) drug development, aligning with trends in precision medicine.

The compound’s pyrazine moiety is particularly noteworthy, as this heterocyclic scaffold is prevalent in FDA-approved drugs like pyrazinamide (anti-tuberculosis) and varenicline (smoking cessation). This structural similarity has spurred interest in 3-amino-3-(pyrazin-2-yl)butanamide as a lead compound for neurodegenerative diseases, a hot topic in 2024 due to rising global Alzheimer’s and Parkinson’s cases. Computational studies suggest its blood-brain barrier (BBB) permeability, a critical factor for CNS-targeted therapeutics.

From a synthetic chemistry perspective, the compound’s amide bond and primary amine group offer multiple sites for derivatization, enabling the creation of structure-activity relationship (SAR) libraries. Recent patents highlight its utility in allosteric modulator design for G-protein-coupled receptors (GPCRs), addressing a key industry demand for novel drug candidates with reduced side effects. Its logP value (predicted ~0.5) indicates favorable solubility profiles, addressing a common challenge in small-molecule drug development.

Analytical characterization of CAS No. 2172115-66-9 typically involves HPLC (high-performance liquid chromatography) and LC-MS (liquid chromatography-mass spectrometry) to ensure purity, a critical parameter given its use in high-throughput screening (HTS). The compound’s stability under physiological pH (studied via accelerated stability testing) supports its viability for in vivo studies. Notably, its metabolic pathways are under investigation using human liver microsome assays, a trending approach in ADME (absorption, distribution, metabolism, excretion) research.

Beyond pharmaceuticals, 3-amino-3-(pyrazin-2-yl)butanamide has emerging applications in agrochemicals, particularly as a precursor for crop protection agents. Its heterocyclic nitrogen atoms exhibit metal-chelating properties, relevant to catalysis and material science. Environmental studies focus on its biodegradability, aligning with the green chemistry movement—a top search query among industrial chemists in 2024.

For researchers sourcing this compound, key considerations include supplier reliability (verified by COA or certificate of analysis) and storage conditions (typically -20°C under inert atmosphere). The global market for such fine chemicals is projected to grow at 6.8% CAGR (2024–2030), driven by demand for fragment-based drug discovery tools. As AI-driven molecular docking platforms advance, compounds like 2172115-66-9 are increasingly valuable for virtual screening pipelines.